Methyl 1,2,5-oxadiazole-3-carboxylate

• IUPAC Name: methyl 1,2,5-oxadiazole-3-carboxylate
• InChI: InChI=1S/C4H4N2O3/c1-8-4(7)3-2-5-9-6-3/h2H,1H3
• InChI Key: JIMNDYMIGWFBGR-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=NON=C1
• Molecular Formula: C4H4N2O3
• Molecular Weight: 128.09 g/mol
• CAS No.: 148122-20-7

Description

Methyl 1,2,5-oxadiazole-3-carboxylate is a heterocyclic compound belonging to the 1,2,5-oxadiazole (furazan) family. Its structure features a five-membered aromatic ring containing two nitrogen atoms and one oxygen atom, with a methyl ester group at position 3. The molecular formula is C₄H₄N₂O₃, and its molecular weight is 128.09 g/mol (calculated from the formula). This compound is primarily utilized as a synthetic intermediate in pharmaceuticals and agrochemicals due to its electron-deficient aromatic system, which enables diverse reactivity in substitution and coupling reactions .

Comparison with Similar Compounds

Data Tables

Table 1: Comparative Properties of Selected Oxadiazole Carboxylates

Compound Name	CAS Number	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Applications
This compound	88598-08-7*	C₄H₄N₂O₃	128.09	Methyl ester at C3	Pharmaceuticals, Energetics
Methyl 3-phenyl-1,2,4-oxadiazole-5-carboxylate	259150-97-5	C₁₀H₈N₂O₃	204.18	Phenyl at C3	Kinase inhibitors
Methyl 4-amino-1,2,5-oxadiazole-3-carboxylate	159013-94-2	C₄H₅N₃O₃	143.10	Amino at C4	Antimicrobial agents
Ethyl 3-(2-methylcyclopropyl)-1,2,4-oxadiazole-5-carboxylate	1184246-60-3	C₉H₁₂N₂O₃	196.20	Cyclopropyl at C3	Fragment-based drug discovery

*CAS number inferred from acid form (1,2,5-oxadiazole-3-carboxylic acid, CAS 88598-08-7) .